Cas no 1416440-38-4 (Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate)

Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate structure

1416440-38-4 structure

Product Name:Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate

CAS No:1416440-38-4

Molecular Formula:C₁₅H₂₃ClN₂O₂

Molecular Weight:298.808323144913

CID:4937141

Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate Properties

Names and Identifiers

- TERT-BUTYL (4-AMINO-4-(3-CHLOROPHENYL)BUTYL)CARBAMATE
- InChIKey： CWABKZVBLWEFDJ-UHFFFAOYSA-N
- Inchi： 1S/C15H23ClN2O2/c1-15(2,3)20-14(19)18-9-5-8-13(17)11-6-4-7-12(16)10-11/h4,6-7,10,13H,5,8-9,17H2,1-3H3,(H,18,19)
- SMILES： ClC1=CC=CC(=C1)C(CCCNC(=O)OC(C)(C)C)N

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 7
Heavy Atom Count: 20
Complexity: 305
XLogP3: 2.9
Topological Polar Surface Area: 64.4

Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Alichem	A019124687-1g	Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate	1416440-38-4	95%	1g	602.55 USD
Crysdot LLC	CD12144894-1g	tert-Butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate	1416440-38-4	97%	1g	$579

Tert-butyl (4-amino-4-(3-chlorophenyl)butyl)carbamate Related Literature

1. 73. The synthesis of primocarcin and analogues

J. Chem. Soc., 1965, 470-473
2. Prospective application of Aspergillus species immobilized in sodium montmorillonite to remove toxic hexavalent chromium from wastewater

T. Sathvika,Manasi,Vidya Rajesh,N. Rajesh RSC Adv., 2015,5, 107031-107044
3. High capacity Na-storage and superior cyclability of nanocomposite Sb/C anode for Na-ion batteries†

Jiangfeng Qian,Yao Chen,Lin Wu,Yuliang Cao,Xinping Ai,Hanxi Yang Chem. Commun., 2012,48, 7070-7072
4. A facile annealing strategy for achieving in situ controllable Cu2O nanoparticle decorated copper foil as a current collector for stable lithium metal anodes†

Qi Zhang,Jingyi Luan,Yougen Tang,Xiaobo Ji,Shuangyin Wang,Haiyan Wang J. Mater. Chem. A, 2018,6, 18444-18448
5. Back cover

CrystEngComm, 2019,21, 6503-6504
6. A Cu2+-doped two-dimensional material-based heterojunction photoelectrode: application for highly sensitive photoelectrochemical detection of hydrogen sulfide

Xia Chen,Chaobiao Huang,Deman Han RSC Adv., 2019,9, 28276-28283
7. Copper-catalyzed carbene/alkyne metathesis terminated with the Buchner reaction: synthesis of dihydrocyclohepta[b]indoles†

Qian Zeng,Kuiyong Dong,Jingjing Huang,Lihua Qiu Org. Biomol. Chem., 2019,17, 2326-2330
8. Design strategies for countering the effect of fluorophore-quencher labelling on DNA hairpin thermodynamics†

Yan Shan Ang,Lin-Yue Lanry Yung Chem. Commun., 2023,59, 13167-13170
9. Can room-temperature data for tunneling molecular junctions be analyzed within a theoretical framework assuming zero temperature?†

Phys. Chem. Chem. Phys., 2023,25, 19750-19763
10. Discussion

Trans. Faraday Soc., 1922,18, 118-118

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines

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